Cas no 2029605-96-5 (4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine)

4,4-Difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine is a fluorinated cyclohexylamine derivative featuring a 1,2,3-triazole substituent. The presence of difluorine atoms at the 4-position of the cyclohexane ring enhances its metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry and drug discovery. The 1-methyl-1,2,3-triazole moiety contributes to its potential as a bioisostere for amide or ester groups, improving binding affinity and selectivity in target interactions. This compound is particularly useful in the synthesis of pharmaceuticals, agrochemicals, and bioactive molecules, where its rigid cyclohexyl scaffold and fluorine substitution offer advantages in pharmacokinetic optimization and molecular design.

4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine structure

2029605-96-5 structure

Product Name:4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine

CAS No:2029605-96-5

MF:C₉H₁₄F₂N₄

MW:216.231068134308

CID:5793364

PubChem ID:165660394

Update Time:2025-10-21

4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

- 4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine
- EN300-1960508
- 2029605-96-5
- Inchi： 1S/C9H14F2N4/c1-15-6-7(13-14-15)8(12)2-4-9(10,11)5-3-8/h6H,2-5,12H2,1H3
- InChI Key： SCDLFEIVPGAGGH-UHFFFAOYSA-N
- SMILES： FC1(CCC(C2=CN(C)N=N2)(CC1)N)F

Computed Properties

Exact Mass: 216.11865279g/mol
Monoisotopic Mass: 216.11865279g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 56.7Å²

4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1960508-0.05g	4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine	2029605-96-5	0.05g	$1068.0	2023-09-17
Enamine	EN300-1960508-0.1g	4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine	2029605-96-5	0.1g	$1119.0	2023-09-17
Enamine	EN300-1960508-0.25g	4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine	2029605-96-5	0.25g	$1170.0	2023-09-17
Enamine	EN300-1960508-0.5g	4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine	2029605-96-5	0.5g	$1221.0	2023-09-17
Enamine	EN300-1960508-1.0g	4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine	2029605-96-5	1g	$2019.0	2023-06-02
Enamine	EN300-1960508-2.5g	4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine	2029605-96-5	2.5g	$2492.0	2023-09-17
Enamine	EN300-1960508-5.0g	4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine	2029605-96-5	5g	$5854.0	2023-06-02
Enamine	EN300-1960508-10.0g	4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine	2029605-96-5	10g	$8680.0	2023-06-02
Enamine	EN300-1960508-1g	4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine	2029605-96-5	1g	$1272.0	2023-09-17
Enamine	EN300-1960508-5g	4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine	2029605-96-5	5g	$3687.0	2023-09-17